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Compound of Interest

Compound Name: Magnesium bromide hydrate

Cat. No.: B6302090 Get Quote

Essential Safety and Handling Guide for
Magnesium Bromide Hydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Magnesium bromide hydrate in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this compound.

Chemical Identifier:

Name: Magnesium bromide hydrate

Synonyms: Magnesium bromide hexahydrate

CAS Number: 13446-53-2

Molecular Formula: MgBr₂·6H₂O

Hazard Identification and Safety Summary
Magnesium bromide hydrate is classified as an irritant.[1] It can cause skin and serious eye

irritation.[1][2][3] Inhalation of dust may lead to respiratory tract irritation.[1][3] Ingestion may be

harmful and can cause stomach pains, vomiting, and diarrhea.[2][3]
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Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Magnesium
bromide hydrate to minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection

Approved safety glasses with side shields,

chemical safety goggles, or a face shield should

be worn at all times.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn.[3][4] A lab coat or other protective clothing

is required to prevent skin contact.[5]

Respiratory

A NIOSH/MSHA approved respirator (e.g., N95

dust mask) should be used if dust is generated

and ventilation is inadequate.[3][4][5] Work

should ideally be conducted in a fume hood.[3]

Operational Plan for Handling
1. Engineering Controls:

Always handle Magnesium bromide hydrate in a well-ventilated area.[2]

For procedures that may generate dust, use of a chemical fume hood is required.[3]
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Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[1]

2. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety

Data Sheet (SDS) thoroughly.

Weighing and Transfer:

Minimize the generation of dust.[1][5]

If possible, weigh the compound directly into a sealable container.

Use a scoop or spatula for transfers. Avoid pouring the powder, which can create airborne

dust.

Working with Solutions:

When dissolving, add the solid to the solvent slowly to avoid splashing.

Be aware that Magnesium bromide hydrate is deliquescent, meaning it readily absorbs

moisture from the air.[2] Keep containers tightly closed when not in use.[1][2][3]

Post-Handling:

Wash hands thoroughly with soap and water after handling is complete.[2][3]

Clean the work area to remove any residual contamination.

3. Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly sealed to prevent moisture absorption.[1][2][3]

Store away from strong oxidizing agents, strong acids, and strong bases.[1]
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Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, making sure to

rinse under the eyelids.[3] Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water for

at least 15 minutes.[6] If irritation persists, seek

medical attention.[3]

Inhalation

Move the individual to fresh air.[1][2][3] If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[5]

Seek immediate medical attention.[3][5]

Spill

Ventilate the area.[2] Wearing appropriate PPE,

sweep up the spilled solid, taking care not to

create dust.[3] Place the material into a sealed,

labeled container for disposal.[2][5] Wash the

spill site after material pickup is complete.[2]

Disposal Plan
All waste materials containing Magnesium bromide hydrate must be handled as chemical

waste.

Solid Waste:

Collect any unused solid material and contaminated consumables (e.g., weigh boats,

gloves, paper towels) in a clearly labeled, sealed container.
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Aqueous Solutions:

Aqueous solutions should be collected in a labeled waste container designated for non-

hazardous aqueous waste, unless mixed with other hazardous materials.

Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.[3] Contact

your institution's Environmental Health and Safety (EHS) department for specific disposal

procedures.
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Caption: Logical workflow for the safe handling of Magnesium bromide hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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